Cas no 1250702-66-9 (N-{1-(3,5-dimethylphenyl)cyclopropylmethyl}cyclopropanamine)

• Product Name: N-{1-(3,5-dimethylphenyl)cyclopropylmethyl}cyclopropanamine
• CAS No: 1250702-66-9
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5187521
• PubChem ID: 56828155
• Update Time: 2025-11-01

N-{1-(3,5-dimethylphenyl)cyclopropylmethyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-{[1-(3,5-dimethylphenyl)cyclopropyl]methyl}cyclopropanamine
• Cyclopropanemethanamine, N-cyclopropyl-1-(3,5-dimethylphenyl)-
• N-{1-(3,5-dimethylphenyl)cyclopropylmethyl}cyclopropanamine

• Inchi： 1S/C15H21N/c1-11-7-12(2)9-13(8-11)15(5-6-15)10-16-14-3-4-14/h7-9,14,16H,3-6,10H2,1-2H3
• InChI Key： ICPWFUNPLFGNFZ-UHFFFAOYSA-N
• SMILES： N(C1CC1)CC1(C2C=C(C)C=C(C)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on N-{1-(3,5-dimethylphenyl)cyclopropylmethyl}cyclopropanamine

N-{1-(3,5-Dimethylphenyl)cyclopropylmethyl}cyclopropanamine: A Comprehensive Overview

The compound N-{1-(3,5-dimethylphenyl)cyclopropylmethyl}cyclopropanamine, identified by the CAS number 1250702-66-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an amine functional group. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and development. The cyclopropane ring is known for its high strain energy, which can lead to enhanced reactivity and selectivity in chemical reactions. In the case of N-{1-(3,5-dimethylphenyl)cyclopropylmethyl}cyclopropanamine, the presence of two methyl groups on the phenyl ring further modulates the electronic properties of the molecule, making it a promising candidate for various applications.

One of the key areas of research involving this compound is its potential use in medicinal chemistry. The amine functional group in cyclopropanamine derivatives is known to play a critical role in hydrogen bonding, which is essential for drug-receptor interactions. Additionally, the steric effects introduced by the cyclopropane ring and the dimethylphenyl group can influence the molecule's bioavailability and pharmacokinetics.

Recent advancements in synthetic chemistry have also focused on improving the synthesis of N-{1-(3,5-dimethylphenyl)cyclopropylmethyl}cyclopropanamine. Traditional methods often involve multi-step reactions with low yields, but modern techniques such as catalytic asymmetric synthesis and microwave-assisted reactions have shown promise in enhancing efficiency and scalability. These improvements are crucial for large-scale production, particularly if this compound is to be used in pharmaceutical applications.

The structural uniqueness of this compound also makes it a valuable tool in materials science. The cyclopropane ring's high strain energy can be harnessed to create novel materials with unique mechanical or electronic properties. For instance, incorporating this compound into polymer matrices could potentially enhance their mechanical strength or thermal stability.

In terms of biological activity, preliminary studies suggest that N-{1-(3,5-dimethylphenyl)cyclopropylmethyl}cyclopropanamine exhibits moderate activity against certain enzymes and cellular targets. However, further research is required to fully understand its pharmacological profile and potential therapeutic applications.

Another area of interest is the environmental impact of this compound. As with all chemical entities, understanding its biodegradability and ecological effects is essential for responsible use. Recent studies have focused on assessing its toxicity to aquatic organisms and its potential to accumulate in the food chain.

In conclusion, N-{1-(3,5-dimethylphenyl)cyclopropylmethyl}cyclopropanamine (CAS No. 1250702-66-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an attractive target for further research and development. As advancements in synthetic methods and biological studies continue to unfold, this compound holds great promise for contributing to innovative solutions in medicine, materials science, and beyond.